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Disclaimer: The concept of "Oganesson solutions" is presently in the realm of theoretical

science. Oganesson (Og), element 118, is a synthetic, superheavy element with an extremely

short half-life of less than a millisecond.[1][2][3][4] To date, only a handful of Oganesson atoms

have ever been produced and detected.[1][5] Consequently, it is not possible to create a

solution of Oganesson with current technology. This technical support guide addresses the

challenges and troubleshooting related to the synthesis of individual Oganesson atoms in

particle accelerator experiments.

Frequently Asked Questions (FAQs)
Q1: Why is the production rate of Oganesson atoms so low?

A1: The low production rate is due to an extremely small fusion reaction probability, also known

as a low cross-section.[1][6] The synthesis of Oganesson requires the fusion of two lighter

nuclei, a process that is highly inefficient. For the reaction involving a Californium-249 target

and a Calcium-48 beam, the cross-section is only about 0.3 to 0.6 picobarns.[1][6] This

incredibly low probability means that a massive number of projectile ions must be fired at the

target over a long period to produce even a single atom.[1][2][3]

Q2: What is the most successful method for synthesizing Oganesson to date?

A2: The only confirmed method of Oganesson synthesis is through the nuclear fusion reaction

of Calcium-48 ions with a Californium-249 target.[2][3][7][8] This process is conducted in a
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heavy ion accelerator or cyclotron, where the Calcium-48 beam is accelerated to a specific high

energy (around 245 MeV) and directed at the Californium target.[9][10]

Q3: How many atoms of Oganesson have been successfully synthesized?

A3: As of recent reports, only five atoms of the isotope Oganesson-294 have been successfully

produced and identified.[1][5]

Q4: What are the primary decay products of Oganesson-294?

A4: Oganesson-294 decays into Livermorium-290 (²⁹⁰Lv) through alpha decay.[3][4] This decay

is a key part of the identification process, as the subsequent decay chain can be traced to

known isotopes.

Q5: Are there alternative reactions being explored for Oganesson synthesis?

A5: Yes, researchers have explored other potential reactions. An early, unconfirmed claim

involved fusing lead with krypton.[1][6] More recently, to push beyond element 118, scientists

are investigating the use of different projectile beams, such as Titanium-50, as alternatives to

Calcium-48 for creating superheavy elements.[11]

Troubleshooting Guide for Oganesson Synthesis
Experiments
This guide addresses potential issues that can lead to a null or lower-than-expected detection

rate for Oganesson atoms.

Problem: No Oganesson decay chains detected after a
long experimental run.
Below is a troubleshooting flowchart to diagnose potential issues in the synthesis experiment.
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Beam Issues

Target Issues

Separator & Detector Issues

Start: No Og Events Detected

1. Verify Beam Integrity & Energy

Is beam current stable and at target intensity?

2. Inspect Target Material

Has the target degraded (e.g., Californium oxide layer)?

3. Calibrate Separator Fields

Are magnetic/electric fields tuned to select for Z=118 recoils?

4. Check Detector Efficiency & Calibration

Is the detector calibrated for expected alpha decay energies?

5. Review Data Acquisition System

Continue Experiment / Re-evaluate Parameters

No, adjust ion source/accelerator

Is beam energy at the optimal fusion resonance (e.g., ~245 MeV)?

Yes

Yes

No, recalibrate accelerator

Yes, replace target

Is the target free of impurities (e.g., lead)?

No

Yes

No, fabricate new pure target

Yes

No, retune separator fields No, recalibrate detectors

Is detector dead time too high, missing initial decay events?

Yes

No

Yes, adjust DAQ settings

Click to download full resolution via product page

Caption: Troubleshooting flowchart for Oganesson synthesis experiments.

Quantitative Production Data
The production of Oganesson is characterized by extremely low yields. The table below

summarizes the key quantitative data from the successful synthesis experiments.
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Parameter Value Reference

Reaction ²⁴⁹Cf + ⁴⁸Ca → ²⁹⁴Og + 3n [2][3]

Projectile Ion Calcium-48 (⁴⁸Ca) [2]

Target Isotope Californium-249 (²⁴⁹Cf) [2]

Beam Energy ~245 MeV [10]

Fusion Cross Section ~0.3–0.6 picobarns (pb) [1][6]

Total Beam Dose (2002-2005) > 4.0 x 10¹⁹ Calcium ions [2][3]

Total Experiment Time (2002-

2005)
> 3380 hours [2][3]

Number of Atoms Detected 3 (initial confirmed reports) [3][4]

Half-life of ²⁹⁴Og ~0.7 - 0.89 milliseconds [1][2][3]

Experimental Protocols
Protocol: Synthesis of Oganesson-294
This protocol provides a generalized methodology based on the successful experiments

conducted at the Joint Institute for Nuclear Research (JINR).

1. Ion Source and Acceleration:

Generate a beam of Calcium-48 (⁴⁸Ca) ions.

Inject the ions into a heavy-ion cyclotron.

Accelerate the ⁴⁸Ca ions to a target energy of approximately 245 MeV.[10]

2. Target Preparation:

Prepare a rotating target consisting of a thin layer of Californium-249 oxide (²⁴⁹Cf₂O₃)

deposited on a titanium foil.[2] The rotation helps to dissipate heat and prolong target life

under intense ion bombardment.
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3. Bombardment:

Direct the accelerated ⁴⁸Ca beam onto the rotating ²⁴⁹Cf target.

The bombardment must be sustained for long periods, often spanning several months, to

accumulate a sufficient beam dose to overcome the low reaction cross-section.[1][6]

4. Separation and Detection:

The products of the nuclear reaction, including the desired ²⁹⁴Og atoms, recoil from the

target.

Use a gas-filled recoil separator to physically separate the superheavy ²⁹⁴Og nuclei from the

unreacted beam ions and other lighter reaction byproducts based on their differing magnetic

rigidity.

Implant the separated recoils into a position-sensitive silicon detector.

5. Data Acquisition and Analysis:

Monitor the silicon detector for characteristic alpha decay sequences.

The identification of ²⁹⁴Og is made by observing its alpha decay to ²⁹⁰Lv, followed by the

subsequent known decay chain of Livermorium, Flerovium, and so on.

The position and time correlation of these decay events provides the evidence for the

synthesis of a new element.

Ca-48 Ion Source Heavy Ion Cyclotron
(Accelerate to ~245 MeV) Rotating Cf-249 Target

High-Energy Beam
Gas-Filled Recoil Separator

Recoils & Byproducts
Silicon Detector Array

Separated Og-294 Nuclei Data Acquisition & Analysis
(Identify Decay Chains)

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of Oganesson.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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